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Compound of Interest

Compound Name: Linolenyl palmitate

Cat. No.: B15552360

An In-depth Technical Guide to Linolenyl
Palmitate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analysis of linolenyl palmitate. It is intended for a scientific audience and
includes detailed experimental protocols and data presented for clarity and practical
application.

Chemical Identity and Structure

Linolenyl palmitate is a wax ester, a class of neutral lipids composed of a long-chain fatty acid
esterified to a long-chain fatty alcohol.[1] Specifically, it is the ester formed from the saturated
fatty acid, palmitic acid, and the polyunsaturated fatty alcohol, linolenyl alcohol.

The IUPAC name for this compound is [(9Z,12Z,15Z)-octadeca-9,12,15-trienyl] hexadecanoate.
[2] The molecule consists of a 16-carbon saturated acyl chain (from palmitic acid) and an 18-
carbon alcohol chain with three cis double bonds at the 9th, 12th, and 15th carbon positions
(from linolenyl alcohol).

Below is a summary of the key chemical identifiers for linolenyl palmitate.
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Identifier Value Source

[(9Z,12Z,15Z)-octadeca-
IUPAC Name _ [2]
9,12,15-trienyl] hexadecanoate

Linolenyl palmitate,
97,127,15Z-octadecatrienyl

Synonyms [2][3]
hexadecanoate,

WE(18:3(92,127,157)/16:0)

Molecular Formula C34H6202
Molecular Weight 502.86 g/mol
CAS Number 2692623-57-5
Lipid MAPS ID LMFA07010122
ChEBI ID CHEBI:165663

Physicochemical Properties

Specific experimental data for the physicochemical properties of linolenyl palmitate, such as
melting point and boiling point, are not readily available in the reviewed literature. However, we
can infer its properties based on its structure and data from analogous wax esters. As an
unsaturated wax ester, it is expected to have a lower melting point than its saturated or
monounsaturated counterparts and will likely be a liquid or a low-melting solid at room
temperature.

For comparative purposes, the table below lists the known properties of palmitic acid and two
structurally related wax esters.
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Molecular ] ] ]
Molecular . Melting Point Physical State
Compound Weight ( g/mol
Formula ) (°C) at 25°C
Palmitic Acid C16H3202 256.42 62.9 White solid
Cetyl Palmitate . .
C32H6402 480.85 54 - 56 White waxy solid
(Saturated)
Oleyl Palmitate
(Monounsaturate = C34H6602 506.89 24 Solid

d)

Synthesis of Linolenyl Palmitate

The synthesis of wax esters can be achieved through chemical or enzymatic methods.
Enzymatic synthesis is often preferred due to its high specificity, milder reaction conditions, and
reduced environmental impact. Lipases are commonly employed for the esterification of fatty
acids and fatty alcohols.

Below is a logical workflow for the enzymatic synthesis of linolenyl palmitate.
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Enzymatic Synthesis of Linolenyl Palmitate

Reactants Reaction Conditions

[ ] [ ] Emmobilized Lipase] [Organic Solvent (e.g., n»hexaneD [Controlled Temperature (e.g., 45-65°CD El\later Removal (e.g., molecular sievesD
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Linolenyl Palmitate

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Analytical Workflow for Linolenyl Palmitate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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